Cas no 881994-37-2 (Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester)

Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester structure
881994-37-2 structure
Product Name:Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester
CAS No:881994-37-2
MF:C22H22O8
MW:414.405287265778
CID:641451
PubChem ID:12189175
Update Time:2025-04-19

Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester
    • bis(2-ethoxy-4-formylphenyl) butanedioate
    • bis(2-ethoxy-4-formylphenyl) succinate
    • 881994-37-2
    • DTXSID90479726
    • Inchi: 1S/C22H22O8/c1-3-27-19-11-15(13-23)5-7-17(19)29-21(25)9-10-22(26)30-18-8-6-16(14-24)12-20(18)28-4-2/h5-8,11-14H,3-4,9-10H2,1-2H3
    • InChI Key: GTDHHIQBJQKFGQ-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)OC1C=CC(C=O)=CC=1OCC)=O)C1C=CC(C=O)=CC=1OCC

Computed Properties

  • Exact Mass: 414.13146766g/mol
  • Monoisotopic Mass: 414.13146766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105Ų

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